Methyl 3-[(2-methoxy-2-oxoethyl)amino]benzoate

• IUPAC Name: methyl 3-[(2-methoxy-2-oxoethyl)amino]benzoate
• InChI: InChI=1S/C11H13NO4/c1-15-10(13)7-12-9-5-3-4-8(6-9)11(14)16-2/h3-6,12H,7H2,1-2H3
• InChI Key: UFGFIFSTNBRNGM-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CNC1=CC=CC(=C1)C(=O)OC
• Molecular Formula: C11H13NO4
• DSSTOX Substance ID: DTXSID90622311
• Molecular Weight: 223.22 g/mol
• CAS RN: 651749-29-0

Description

Methyl 3-[(2-methoxy-2-oxoethyl)amino]benzoate is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. This compound is known for its unique properties and structure, which make it an ideal candidate for further investigation.

Scientific Research Applications

Application in Synthesis of Heterocyclic Compounds

Methyl 3-[(2-methoxy-2-oxoethyl)amino]benzoate has been utilized in the synthesis of various heterocyclic compounds. For instance, it was involved in the synthesis of 2-substituted anilides of 4-hydroxy-1-methyl-2-oxo-1,2-dihydroquinoline-3-sulfonic acid, showcasing its versatility in organic synthesis (Ukrainets et al., 2014).

Role in the Preparation of N3-Protected Amino Derivatives

This chemical has been used in the preparation of N3-protected 3-amino-4H-pyrido[1,2-a]pyrimidin-4-ones, a class of compounds that are significant in medicinal chemistry due to their potential biological activities (Selič et al., 1997).

Facilitating Novel Synthesis Routes

Innovative synthesis routes have been developed using methyl 3-[(2-methoxy-2-oxoethyl)amino]benzoate. One such synthesis led to the creation of novel 7-aminofuro- and 7-aminothieno[2,3-d]pyridazin-4(5H)-ones and 4-aminophthalazin-1(2H)-ones (Koza et al., 2013).

Involvement in Chiral Building Blocks for Prostanoids

Methyl 3-[(2-methoxy-2-oxoethyl)amino]benzoate has played a role in the synthesis of chiral building blocks for prostanoids, demonstrating its importance in the development of biologically active substances (Valiullina et al., 2019).

Contribution to Pyrrolo[2,1-c][1,4]benzodiazocine Ring System Synthesis

The compound has been used in the novel synthesis of the pyrrolo[2,1-c][1,4]benzodiazocine ring system, illustrating its application in complex organic transformations (Koriatopoulou et al., 2008).

Use in Process Optimization

It has been involved in process optimization studies, such as in the synthesis of methyl 2-methoxy-5-aminosulfonyl benzoate (Xu et al., 2018).

Antibacterial Activity Exploration

Methyl 3-[(2-methoxy-2-oxoethyl)amino]benzoate derivatives have been synthesized and evaluated for their antibacterial activity, highlighting the compound's potential in developing new antimicrobial agents (Karai et al., 2017).